P-phenyl-N,N'-dipyridin-2-ylphosphonic diamide

• IUPAC Name: N-[phenyl-(pyridin-2-ylamino)phosphoryl]pyridin-2-amine
• InChI: InChI=1S/C16H15N4OP/c21-22(14-8-2-1-3-9-14,19-15-10-4-6-12-17-15)20-16-11-5-7-13-18-16/h1-13H,(H2,17,18,19,20,21)
• InChI Key: HXFAARVGODZTHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(NC2=CC=CC=N2)NC3=CC=CC=N3
• Molecular Formula: C16H15N4OP
• Molecular Weight: 310.29 g/mol

Description

P-phenyl-N,N'-dipyridin-2-ylphosphonic diamide, commonly known as DPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DPA is a chelating agent that has the ability to bind to metal ions, making it useful in various applications such as agriculture, medicine, and environmental remediation.

Scientific Research Applications

DPA has been extensively studied for its ability to chelate metal ions, particularly zinc. It has been used in various fields such as agriculture, medicine, and environmental remediation. In agriculture, DPA has been used as a zinc fertilizer to improve crop growth and yield. In medicine, DPA has been studied for its potential use in cancer treatment as it has been shown to inhibit the growth of cancer cells. In environmental remediation, DPA has been used to remove heavy metal ions from contaminated soil and water.

Mechanism of Action

DPA binds to metal ions through its phosphonic acid and pyridine groups, forming a stable complex. In the case of zinc, DPA forms a 1:1 complex with the metal ion. This complexation process can have various effects depending on the application. For example, in agriculture, DPA can improve the availability of zinc to plants, leading to increased growth and yield. In medicine, DPA can inhibit the growth of cancer cells by disrupting the function of zinc-dependent enzymes.
Biochemical and Physiological Effects
DPA has been shown to have various biochemical and physiological effects. In animal studies, DPA has been shown to increase the absorption of zinc in the gut, leading to increased levels of zinc in the blood and tissues. DPA has also been shown to improve bone health by increasing bone density and reducing bone loss. In addition, DPA has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

DPA has several advantages for lab experiments, including its ability to chelate metal ions with high selectivity and stability. However, DPA can also have limitations, such as its potential toxicity to cells at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on DPA. One potential area of research is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of research is the application of DPA in new fields, such as energy storage and catalysis. Finally, further studies are needed to fully understand the biochemical and physiological effects of DPA and its potential use in medicine and environmental remediation.
Conclusion
In conclusion, P-phenyl-N,N'-dipyridin-2-ylphosphonic diamide, or DPA, is a chelating agent that has gained significant attention in scientific research due to its unique properties. DPA has been studied for its ability to chelate metal ions, particularly zinc, and has been used in various fields such as agriculture, medicine, and environmental remediation. Further research is needed to fully understand the potential applications and limitations of DPA.